Cas no 1807392-74-0 (2-(3-Bromopropanoyl)-3-methylcinnamic acid)
2-(3-Bromopropanoyl)-3-methylcinnamic acid Chemical and Physical Properties
Names and Identifiers
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- 2-(3-Bromopropanoyl)-3-methylcinnamic acid
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- Inchi: 1S/C13H13BrO3/c1-9-3-2-4-10(5-6-12(16)17)13(9)11(15)7-8-14/h2-6H,7-8H2,1H3,(H,16,17)/b6-5+
- InChI Key: HKVAXCITSWWQAI-AATRIKPKSA-N
- SMILES: BrCCC(C1C(/C=C/C(=O)O)=CC=CC=1C)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 312
- XLogP3: 2.6
- Topological Polar Surface Area: 54.4
2-(3-Bromopropanoyl)-3-methylcinnamic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010006024-250mg |
2-(3-Bromopropanoyl)-3-methylcinnamic acid |
1807392-74-0 | 97% | 250mg |
$504.00 | 2023-09-02 | |
| Alichem | A010006024-500mg |
2-(3-Bromopropanoyl)-3-methylcinnamic acid |
1807392-74-0 | 97% | 500mg |
$790.55 | 2023-09-02 | |
| Alichem | A010006024-1g |
2-(3-Bromopropanoyl)-3-methylcinnamic acid |
1807392-74-0 | 97% | 1g |
$1534.70 | 2023-09-02 |
2-(3-Bromopropanoyl)-3-methylcinnamic acid Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 2-(3-Bromopropanoyl)-3-methylcinnamic acid
2-(3-Bromopropanoyl)-3-methylcinnamic acid (CAS No. 1807392-74-0): An Overview of a Promising Compound in Medicinal Chemistry
2-(3-Bromopropanoyl)-3-methylcinnamic acid (CAS No. 1807392-74-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by its brominated propanoyl and methylcinnamic moieties, has been the subject of several recent studies exploring its applications in drug discovery and development.
The chemical structure of 2-(3-Bromopropanoyl)-3-methylcinnamic acid is particularly noteworthy. The presence of the bromine atom in the propanoyl group and the methyl substituent on the cinnamic acid framework provides a versatile platform for chemical modifications and derivatization. These structural elements contribute to the compound's stability and reactivity, making it an attractive candidate for various medicinal chemistry applications.
Recent research has highlighted the potential of 2-(3-Bromopropanoyl)-3-methylcinnamic acid in several therapeutic areas. One of the most promising areas is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro. This makes it a potential lead compound for the development of new anti-inflammatory drugs, particularly for conditions like rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory effects, 2-(3-Bromopropanoyl)-3-methylcinnamic acid has also demonstrated promising anticancer activities. Research conducted on various cancer cell lines has indicated that this compound can induce apoptosis and inhibit cell proliferation. Specifically, it has shown significant efficacy against breast cancer, colon cancer, and leukemia cells. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are often dysregulated in cancer cells.
The pharmacokinetic properties of 2-(3-Bromopropanoyl)-3-methylcinnamic acid have also been investigated to assess its suitability as a drug candidate. Preliminary studies suggest that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound shows good oral bioavailability and a reasonable half-life, which are crucial factors for its potential use in oral formulations.
To further enhance its therapeutic potential, researchers have explored various chemical modifications of 2-(3-Bromopropanoyl)-3-methylcinnamic acid. These modifications aim to improve its potency, selectivity, and pharmacokinetic properties. For instance, substituting different functional groups on the cinnamic acid moiety or altering the position of the bromine atom in the propanoyl group can lead to compounds with enhanced biological activities.
Clinical trials are currently underway to evaluate the safety and efficacy of 2-(3-Bromopropanoyl)-3-methylcinnamic acid in human subjects. Early-phase trials have shown promising results, with no major adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.
In conclusion, 2-(3-Bromopropanoyl)-3-methylcinnamic acid (CAS No. 1807392-74-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs in various disease areas.
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